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Cat. No.: S12863348
Get Quote

Compound Identification and Basic Data

The table below summarizes the key identifying information and available purity data for MC-Gly-Gly-Phe-

Gly-(R)-Cyclopropane-Exatecan.

Item Details

Product Name MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan [1] [2]

Synonyms SHR-A1811 Drug-linker [1] [2]

CAS Number 2414254-51-4 [1] [2]

Molecular Formula C55H60FN9O13 [1]

Molecular Weight 1074.12 g/mol [1]

Purity (from supplier) 97.37% (as provided by MedChemExpress) [1]

Analytical Methods Information not specified in search results

Frequently Asked Questions
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Here are answers to some common questions researchers might have about this compound.

Q1: What is MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan? It is a drug-linker conjugate used in

the development of Antibody-Drug Conjugates (ADCs). It consists of the cytotoxic payload Exatecan (a

DNA Topoisomerase I inhibitor) connected to a linker system [1]. This conjugate is a key component of the

ADC candidate SHR-A1811 [1] [2].

Q2: What is the typical workflow for assessing the purity of an ADC drug-linker? While the exact

protocol for this specific compound is not available, the general workflow for characterizing and ensuring

the purity of such complex molecules involves multiple, complementary techniques. The diagram below

illustrates a typical analytical workflow.
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Troubleshooting and Next Steps

Given the lack of specific methodological details in the search results, here are some steps you can take to

find the information you need.

Consult Scientific Literature: Search for research articles or patents detailing the development
and analytical characterization of SHR-A1811. Patents often contain extensive experimental
sections that describe analytical methods in detail [3] [4].
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Contact the Supplier: Reach out to the technical support team of suppliers like
MedChemExpress (MCE). They can often provide certificates of analysis (CoA) with detailed
methodologies or offer technical guidance on handling and analyzing their products [1] [5].

Adapt General Protocols: Methods for similar Exatecan-based ADCs can serve as a starting point.
One publication notes that optimized Exatecan-based conjugates were evaluated using "standard

analytical techniques" for ADC characterization, which typically include a combination of the methods
shown in the workflow above [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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